2-Amino-3-benzoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

• CAS No.: 57226-72-9
• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol
• IUPAC Name: (2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-3-yl)-phenylmethanone
• InChI: InChI=1S/C14H14N2OS/c15-14-12(10-6-7-16-8-11(10)18-14)13(17)9-4-2-1-3-5-9/h1-5,16H,6-8,15H2
• InChI Key: CQQSPRAGMLYQRC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C(=C(S2)N)C(=O)C3=CC=CC=C3

Description

2-Amino-3-benzoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C14H14N2OS and its molecular weight is 258.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a cooled and stirred suspension of protected 2-amino-3-benzoyl-6-benzyloxycarbonyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine (0.01 mol) in acetic acid (2 mL), as prepared in Example 7, was added a solution of HBr (33%) in acetic acid (10 mL). After stirring at room temperature for 4 h (TLC control), n-hexane was added and the resulting suspension was evaporated under vacuum to give a solid which was dissolved in water (10 mL) and neutralized with NaOH (5% solution). The precipitated solid was chromatographed on a silica gel column eluting with ethyl acetate and petroleum ether mixture to give 2-amino-3-benzoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine. (m.p.160-162° C., 92% yield). 1H-NMR (CDCl3): 1.86 (m, 1 H); 1.95 (m, 2H); 2.79 (t, 2H); 3.79 (s, 2H).

Synthesis routes and methods II

Procedure details

To a cooled and stirred suspension of protected 2-amino-3-benzoyl-6-benzyloxycarbonyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine (0.01 mol) in acetic acid (2 mL), as prepared in Example 7, was added a solution of HBr (33%) in acetic acid (10 mL). After stirring at room temperature for 4 h (TLC control), n-hexane was added and the resulting suspension was evaporated under vacuum to give a solid which was dissolved in water (10 mL) and neutralized with NAOH (5% solution). The precipitated solid was chromatographed on a silica gel column eluting with an ethyl acetate and petroleum ether mixture to give 2-amino-3-benzoyl4,5,6,7-tetrahydrothieno[2,3-c]pyridine.

Synthesis routes and methods III

Procedure details